molecular formula C5H7F2N3 B3220723 1-(Difluoromethyl)-3-methyl-pyrazol-4-amine CAS No. 1201935-88-7

1-(Difluoromethyl)-3-methyl-pyrazol-4-amine

Cat. No. B3220723
CAS RN: 1201935-88-7
M. Wt: 147.13
InChI Key: DCKALRNCOKMWAJ-UHFFFAOYSA-N
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Description

“1-(Difluoromethyl)-3-methyl-pyrazol-4-amine” is a chemical compound. Its IUPAC name is "1-(difluoromethyl)-4-methyl-1H-pyrazol-3-amine hydrochloride" .


Synthesis Analysis

The synthesis of difluoromethylated pyrazoles has been a topic of interest in recent years. The successful difluoromethylation of 1-(3-bromo-1H-pyrazol-1-yl)ethan-1-one is of interest considering that 3-(difluoromethyl)-1-methyl-1H-pyrazole is a motif important to the agrochemical industry . The synthesis of 3-(difluoromethyl)-N-(mesitylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxamide and 3-(difluoromethyl)-N-((3,5-dimethylphenyl)carbamoyl)-1-methyl-1H-pyrazole-4-carboxamide has been reported .


Molecular Structure Analysis

The molecular structure of similar compounds, such as 3-(difluoromethyl)-N-(mesitylcarbamoyl)-1-methyl-1H-pyrazole-4-carboxamide, has been confirmed by 1H NMR and HRMS analyses . The structure of the pyrazole-4-carboxamide was also determined by X-ray diffraction .


Chemical Reactions Analysis

The difluoromethylation process is based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N, or S . This field of research has benefited from the invention of multiple difluoromethylation reagents .

Mechanism of Action

While the exact mechanism of action for “1-(Difluoromethyl)-3-methyl-pyrazol-4-amine” is not specified in the search results, similar compounds such as eflornithine, which also contains a difluoromethyl group, act as an irreversible ornithine decarboxylase inhibitor .

Safety and Hazards

The safety data sheet for a similar compound, 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide, advises avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using non-sparking tools .

Future Directions

The difluoromethyl group has proven useful in drug discovery, as it can modulate the properties of bioactive molecules . Future directions in the radiosynthesis of [18F]CF2H compounds and their application in tracer radiosynthesis are being explored .

properties

IUPAC Name

1-(difluoromethyl)-3-methylpyrazol-4-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7F2N3/c1-3-4(8)2-10(9-3)5(6)7/h2,5H,8H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DCKALRNCOKMWAJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C=C1N)C(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7F2N3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

147.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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